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3-(3-Fluoro-5-hydroxyphenyl)picolinic acid

Name: 3-(3-Fluoro-5-hydroxyphenyl)picolinic acid
Brand: Smolecule
SKU: S6675201
Rating: 5 (1 reviews)

Catalog No.

S6675201

CAS No.

1261954-37-3

M.F

C12H8FNO3

M. Wt

233.19 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

3-(3-Fluoro-5-hydroxyphenyl)picolinic acid

3. Specification
4. Others

General Information

CAS Number

1261954-37-3

Product Name

3-(3-Fluoro-5-hydroxyphenyl)picolinic acid

IUPAC Name

3-(3-fluoro-5-hydroxyphenyl)pyridine-2-carboxylic acid

Molecular Formula

C12H8FNO3

Molecular Weight

233.19 g/mol

InChI

InChI=1S/C12H8FNO3/c13-8-4-7(5-9(15)6-8)10-2-1-3-14-11(10)12(16)17/h1-6,15H,(H,16,17)

InChI Key

BIDPTBOQOQUBOK-UHFFFAOYSA-N

SMILES

C1=CC(=C(N=C1)C(=O)O)C2=CC(=CC(=C2)F)O

Canonical SMILES

C1=CC(=C(N=C1)C(=O)O)C2=CC(=CC(=C2)F)O

The exact mass of the compound 3-(3-Fluoro-5-hydroxyphenyl)picolinic acid, 95% is 233.04882128 g/mol and the complexity rating of the compound is 287. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Scientific Research Applications

Potential Role in Medicinal Chemistry

The presence of a fluorinated hydroxyl group (3-F-5-OH) and a picolinic acid moiety in the molecule suggests possible applications in medicinal chemistry.

Fluorine Substitution: Fluorine substitution is a common strategy in drug discovery to improve the potency, selectivity, and metabolic stability of drugs []. The strategic placement of the fluorine atom in 3-F-5-OH-picolinic acid could be relevant for targeting specific biological processes.
Picolinic Acid Scaffold: Picolinic acid is a known chelator of metal ions []. Chelators can bind and sequester metal ions, influencing their biological activity. 3-F-5-OH-picolinic acid might be explored for its ability to target specific metal ions relevant to diseases.